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dimethylpyridine

Cat. No.: B8762178

Get Quote

Executive Summary & Strategic Analysis
The target molecule, 4-(bromomethyl)-3,5-dimethylpyridine hydrobromide, presents a

specific synthetic challenge: regioselectivity.

Direct radical bromination (Wohl-Ziegler reaction) of 3,4,5-trimethylpyridine using N-

bromosuccinimide (NBS) often results in a mixture of isomers (bromination at the 3- or 5-methyl

positions) and poly-brominated impurities. While the 4-methyl group is electronically activated

(para to nitrogen), steric crowding from the flanking 3,5-methyl groups can hinder radical

abstraction, leading to poor selectivity and difficult purification.

The Solution: This protocol utilizes a Boekelheide Rearrangement strategy. By oxidizing the

precursor to the N-oxide and rearranging it with acetic anhydride, we exploit the specific

reactivity of the gamma-methyl group (C4 position). This ensures exclusive functionalization at

the 4-position, yielding a high-purity alcohol intermediate that is cleanly converted to the

bromomethyl hydrobromide salt.
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Key Advantages of This Protocol
Regiocontrol: Exclusive functionalization of the C4-methyl group.

Stability: Isolation as the hydrobromide salt prevents polymerization.

Scalability: Avoids chromatography; relies on crystallization and precipitation.

Chemical Retrosynthesis & Pathway[2]
The synthesis proceeds in three distinct stages, starting from commercially available 3,4,5-

trimethylpyridine (beta-collidine).
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Figure 1: Synthetic pathway ensuring regioselectivity at the C4 position via N-oxide

rearrangement.

Detailed Experimental Protocols
Phase 1: Preparation of (3,5-Dimethylpyridin-4-
yl)methanol
Note: If (3,5-dimethylpyridin-4-yl)methanol is purchased commercially (CAS 86604-78-6), skip

to Phase 2.

Step 1.1: N-Oxidation
Objective: Activate the pyridine ring for rearrangement.

Dissolution: In a 500 mL round-bottom flask, dissolve 3,4,5-trimethylpyridine (12.1 g, 100

mmol) in glacial acetic acid (50 mL).

Oxidation: Add 30% Hydrogen Peroxide (H₂O₂) (15 mL) dropwise at room temperature.
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Heating: Heat the mixture to 80°C for 3 hours. Add a second portion of 30% H₂O₂ (10 mL)

and continue heating for another 9 hours to ensure completion.

Workup: Concentrate the reaction mixture under reduced pressure to remove acetic

acid/water.

Checkpoint: The residue is typically a thick oil or waxy solid.

Neutralization: Basify with saturated Na₂CO₃ solution until pH ~9. Extract with Chloroform

(CHCl₃) (3 x 50 mL).

Drying: Dry organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude

N-oxide.

Step 1.2: Boekelheide Rearrangement
Objective: Migrate the oxygen from Nitrogen to the C4-Methyl carbon.

Reaction: Dissolve the crude N-oxide in Acetic Anhydride (Ac₂O) (40 mL).

Reflux: Heat to reflux (~140°C) for 2-4 hours.

Mechanism:[1][2][3] The N-oxide oxygen attacks the anhydride, forming an N-acetoxy

cation. The acetate anion then abstracts a proton from the gamma-methyl (C4), followed

by a [3,3]-sigmatropic rearrangement to form the ester at the C4 position.

Quench: Cool to room temperature. Carefully pour onto ice (100 g) to hydrolyze excess

anhydride.

Hydrolysis (In-situ): Add 20% NaOH solution until the mixture is strongly alkaline (pH > 12)

and heat at 60°C for 1 hour to cleave the ester to the alcohol.

Isolation: Extract with Dichloromethane (DCM) or Ethyl Acetate (3 x 50 mL). Dry over

Na₂SO₄ and concentrate.

Purification: Recrystallize from Acetone/Hexane or use flash chromatography (5% MeOH in

DCM) if necessary.
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Target: (3,5-Dimethylpyridin-4-yl)methanol.

Phase 2: Bromination to Hydrobromide Salt (Core
Protocol)
This is the critical step to generate the stable salt form.

Reagents:

Precursor: (3,5-Dimethylpyridin-4-yl)methanol (5.0 g, 36.5 mmol)

Reagent: Hydrobromic acid (HBr), 33% in Acetic Acid (15 mL) OR 48% Aqueous HBr (20

mL)

Solvent: Glacial Acetic Acid (if using aqueous HBr) or Toluene (for azeotropic removal)

Apparatus:

100 mL 3-neck Round Bottom Flask (RBF)

Reflux condenser with drying tube (CaCl₂)

Magnetic stirrer

Ice bath

Protocol Steps:
Setup: Charge the RBF with (3,5-Dimethylpyridin-4-yl)methanol (5.0 g).

Acid Addition:

Option A (Anhydrous - Preferred): Add 33% HBr in Acetic Acid (15 mL) dropwise with

cooling (0°C).

Option B (Aqueous): Add 48% Aqueous HBr (20 mL).

Reaction:
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Heat the mixture to 80-90°C for 4 hours.

Monitoring: Monitor by TLC (System: DCM/MeOH 9:1). The starting alcohol (Rf ~0.3)

should disappear.

Precipitation (Critical Step):

Cool the reaction mixture to room temperature, then to 0-5°C in an ice bath.

Add Diethyl Ether (50 mL) or Acetone (50 mL) slowly with vigorous stirring. The

hydrobromide salt is insoluble in ether/acetone and will precipitate as a white to off-white

solid.

Filtration: Filter the solid under a nitrogen blanket (hygroscopic).

Washing: Wash the filter cake with cold Diethyl Ether (2 x 20 mL) to remove residual acid

and traces of impurities.

Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets. Do not heat above 40°C

during drying to avoid degradation.

Yield: Typically 85-92%. Appearance: White crystalline solid.[1][2]

Analytical Parameters & Specifications
Parameter Specification Method

Appearance
White to off-white crystalline

solid
Visual

Purity > 98.0% HPLC (Reverse Phase)

Melting Point 195 - 200°C (Decomposes) Capillary

Identity Conforms to Structure ¹H-NMR (DMSO-d₆)

Solubility
Soluble in Water, DMSO,

Methanol
Visual

¹H-NMR Interpretation (DMSO-d₆):
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δ 2.40 ppm (s, 6H): Two methyl groups at C3 and C5.

δ 4.75 ppm (s, 2H): Methylene protons (-CH₂Br) at C4.

δ 8.50 ppm (s, 2H): Aromatic protons at C2 and C6.

δ ~6-9 ppm (broad): N-H⁺ (Hydrobromide proton).

Safety & Handling (HSE)
Hazard Class: Corrosive, Lachrymator.

Lachrymator: Benzylic bromides are potent tear gas agents. All operations must be

performed in a functioning fume hood.

Skin Contact: Causes severe burns. Wear double nitrile gloves and a lab coat.

Incompatibility: Reacts violently with strong bases and oxidizing agents.

Storage: Store in a tightly closed container at 2-8°C. Hygroscopic – protect from moisture.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield (Precipitation)
Salt is too soluble in the acid

mixture.

Add more Diethyl Ether or

Ethyl Acetate to force

precipitation. Cool to -10°C.

Product is Sticky/Gum
Residual Acetic Acid or Water.

[4]

Triturate the gum with fresh

anhydrous Ether until it

solidifies into a powder.

Impurity: Dibromide
Over-reaction (if using radical

route).

Switch to the Alcohol -> HBr

route (this protocol).

Color (Yellow/Brown) Free bromine (Br₂) formation.

Wash the solid with a small

amount of acetone containing

a trace of sodium bisulfite

(rarely needed if pure HBr is

used).
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Disclaimer: This document is for research and development purposes only. Users must conduct

their own safety assessment before handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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